N-1,3-benzothiazol-2-yl-4-iodo-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-iodo-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C11H7IN4OS/c12-6-5-13-16-9(6)10(17)15-11-14-7-3-1-2-4-8(7)18-11/h1-5H,(H,13,16)(H,14,15,17)
• InChI Key: IFDQCPMCSOCQDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=C(C=NN3)I
• Molecular Formula: C11H7IN4OS
• Molecular Weight: 370.17 g/mol

Description

“N-1,3-benzothiazol-2-yl-4-iodo-1H-pyrazole-3-carboxamide” is an organic compound. It has a molecular weight of 370.16895.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity. Another study reported the synthesis of new N’-(1,3-benzothiazol-2-yl)-arylamides in high yields under relatively milder reaction conditions using dimethyl formamide as solvent.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using various spectroscopic techniques such as FT-IR, 1H-NMR, and MS.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in the literature. For example, the synthesis of new N’-(1,3-benzothiazol-2-yl)-arylamides was carried out by direct coupling of 2-aminobenzothiazole with carboxylic acids under the catalysis of 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDCl).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, the melting points, 1H NMR spectra, and IR spectra of some compounds have been determined.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were found to exhibit significant activity against Mycobacterium tuberculosis H37Ra.

Safety and Hazards

The safety and hazards associated with similar compounds have been evaluated. For instance, most active compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells, and the results indicated that the compounds are non-toxic to human cells.

Future Directions

The future directions for the research on similar compounds include further development and evaluation of their biological activities. The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development.